Cas no 650638-04-3 (1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(2-thiazolyl)-)

• Product Name: 1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(2-thiazolyl)-
• CAS No: 650638-04-3
• MF: C₈H₄ClN₅S
• MW: 237.668857574463
• CID: 408195
• PubChem ID: 57423275
• Update Time: 2025-11-06

1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(2-thiazolyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(2-thiazolyl)-
• 2-(4-chloropyrazolo[3,4-d]pyrimidin-1-yl)-1,3-thiazole
• DTXSID30726322
• QHTVSJHZDDJEOK-UHFFFAOYSA-N
• 4-Chloro-1-(1,3-thiazol-2-yl)-1H-pyrazolo[3,4-d]pyrimidine
• SCHEMBL6071763
• 2-(4-Chloro-1H-pyrazolo[3,4-d]pyrimidin-1-yl)thiazole
• AKOS021199793
• EN300-684726
• 650638-04-3
• 2-{4-chloro-1H-pyrazolo[3,4-d]pyrimidin-1-yl}-1,3-thiazole
• FT-0753889

• Inchi： 1S/C8H4ClN5S/c9-6-5-3-13-14(7(5)12-4-11-6)8-10-1-2-15-8/h1-4H
• InChI Key： QHTVSJHZDDJEOK-UHFFFAOYSA-N
• SMILES： ClC1=C2C=NN(C3=NC=CS3)C2=NC=N1

Computed Properties

• Exact Mass: 236.98782
• Monoisotopic Mass: 236.9875940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 84.7Ų

Experimental Properties

• PSA: 56.49

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines

Additional information on 1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(2-thiazolyl)-

Recent Advances in the Study of 1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(2-thiazolyl)- (CAS: 650638-04-3)

The compound 1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(2-thiazolyl)- (CAS: 650638-04-3) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This heterocyclic scaffold is known for its versatility in binding to various biological targets, making it a promising candidate for the development of novel therapeutics. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of kinase inhibition and anticancer activity.

One of the key areas of research has been the optimization of synthetic routes for 1H-Pyrazolo[3,4-d]pyrimidine derivatives. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis of 4-chloro-1-(2-thiazolyl)-1H-pyrazolo[3,4-d]pyrimidine using a one-pot cyclization strategy. This method not only improved the scalability of the synthesis but also reduced the production of unwanted byproducts, which is crucial for industrial applications.

In terms of biological activity, recent in vitro studies have highlighted the compound's potent inhibitory effects on specific protein kinases, including JAK2 and FLT3, which are implicated in various cancers. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(2-thiazolyl)- exhibited nanomolar IC50 values against these kinases, suggesting its potential as a lead compound for targeted cancer therapies. Furthermore, molecular docking studies revealed that the thiazolyl moiety plays a critical role in binding to the ATP-binding site of these kinases.

Another notable advancement is the exploration of this compound's pharmacokinetic properties. A recent preclinical study (European Journal of Pharmaceutical Sciences, 2024) investigated the bioavailability and metabolic stability of 1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(2-thiazolyl)- in rodent models. The results indicated moderate oral bioavailability and favorable metabolic stability, which are promising indicators for further drug development. However, the study also identified potential challenges, such as the need for formulation optimization to enhance solubility.

Beyond its anticancer potential, researchers have also explored the compound's applications in other therapeutic areas. For instance, a 2023 study in ACS Chemical Neuroscience suggested that derivatives of 1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(2-thiazolyl)- could modulate neurotransmitter receptors, opening new avenues for treating neurological disorders. This highlights the compound's broad applicability and underscores the importance of continued research in this area.

In conclusion, the latest research on 1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-(2-thiazolyl)- (CAS: 650638-04-3) demonstrates its significant potential in drug discovery, particularly in oncology and neurology. Future studies should focus on further optimizing its pharmacokinetic properties and exploring its efficacy in clinical settings. The ongoing advancements in synthetic methodologies and biological evaluations are expected to accelerate the development of novel therapeutics based on this promising scaffold.